Cas no 137232-81-6 (Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)-)

• Product name: Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)-
• CAS No: 137232-81-6
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• CID: 1251457
• PubChem ID: 11126922

Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)-
• 2,2,2-trifluoro-N-(4-oxobutyl)acetamide
• DTXSID20456141
• N-(4-oxobutyl)trifluoroacetamide
• 137232-81-6
• SCHEMBL6975512

• Inchi： InChI=1S/C6H8F3NO2/c7-6(8,9)5(12)10-3-1-2-4-11/h4H,1-3H2,(H,10,12)
• InChI Key： RIEVCJDAGDYFEP-UHFFFAOYSA-N
• SMILES： C(CC=O)CNC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 183.05071298g/mol
• Monoisotopic Mass: 183.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 0.4